Cas no 394230-60-5 (N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide)

• Product Name: N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide
• CAS No: 394230-60-5
• MF: C₁₇H₁₅N₃OS₂
• MW: 341.4505007267
• CID: 5923508
• PubChem ID: 4247777
• Update Time: 2025-10-28

N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylthio)-N-(5-(o-tolyl)-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-(phenylthio)-
• 394230-60-5
• N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-phenylsulfanylacetamide
• N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-(phenylsulfanyl)acetamide
• AB00672356-01
• Oprea1_057419
• AKOS024598812
• F0748-0081
• N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide

• Inchi： 1S/C17H15N3OS2/c1-12-7-5-6-10-14(12)16-19-20-17(23-16)18-15(21)11-22-13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key： IOKJNSBPMBMUJW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2C)S1)(=O)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 341.06565446g/mol
• Monoisotopic Mass: 341.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 7.84±0.50(Predicted)

Additional information on N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide

Professional Introduction to N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide (CAS No. 394230-60-5)

N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 394230-60-5, belongs to the class of thiadiazole derivatives, which are well-known for their diverse pharmacological applications. The presence of multiple functional groups, including a thiadiazole core, a methylphenyl substituent, and a phenylsulfanyl moiety, contributes to its complex chemical behavior and makes it a subject of intense research interest.

The structural composition of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide is meticulously designed to interact with biological targets in a specific manner. The thiadiazole ring is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a 2-methylphenyl group enhances the compound's lipophilicity, potentially improving its ability to cross biological membranes. Additionally, the 2-(phenylsulfanyl)acetamide moiety introduces a polar region that can facilitate interactions with polar biological targets, such as proteins and enzymes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide has emerged as a promising candidate in this endeavor. Studies have demonstrated its potential in inhibiting various enzymes and receptors involved in pathological processes. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are critical targets in the treatment of cancers and inflammatory diseases.

The synthesis of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The thiadiazole core is typically synthesized through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the 2-methylphenyl and 2-(phenylsulfanyl)acetamide groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in organic synthesis methodologies.

The pharmacological profile of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide is under active investigation to elucidate its mechanism of action and therapeutic potential. Preclinical studies have revealed intriguing findings regarding its interaction with biological pathways. For example, it has been observed to modulate the activity of certain signaling cascades that are aberrantly activated in disease states. This modulation could lead to novel therapeutic interventions for conditions such as chronic inflammation and neurodegenerative disorders.

The compound's potential applications extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemical formulations due to its structural similarity to known bioactive molecules that exhibit herbicidal or pesticidal properties. Additionally, its stability under various environmental conditions makes it a candidate for industrial applications where chemical resistance is desired.

In conclusion, N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(phenylsulfanyl)acetamide, with its CAS number 394230-60-5, represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities position it as a valuable tool for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly crucial role in the discovery of novel therapeutic agents that address unmet medical needs.